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Quantitative Data on Synergistic Efficacy

The table below summarizes key experimental findings on the toxicity of Azadirachtin and B. bassiana

mixtures against different insect pests.

Optimal Ratio Co-Toxicity . . .
) ) o Biological Experimental
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Trialeurodes 9:1, 4:1, 1:1, CTC > 120 Significantly higher Laboratory [1]
vaporariorum 1:4,1:9 (indicating insecticidal effect bioassays on
(Whitefly) synergism) than individual 3rd-instar
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fungal growth.
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Optimal Ratio Co-Toxicity

) ) o Biological Experimental
Target Pest (Azadirachtin :  Coefficient . Source
. Observation Context
B. bassiana) (CTC)
Bemisia tabaci Compatible at Synergistic Combined In-vitro [3]
(Whitefly) RD, 0.5x RD, effect application with compatibility
2x RD reported thiamethoxam, and efficacy

flonicamid, acephate, studies.
buprofezin, and

azadirachtin showed

synergistic pest

control.

Detailed Experimental Protocol for Synergy Evaluation

For researchers looking to replicate or validate these findings, here is a detailed methodology based on the

established protocol [1].

¢ Insect Rearing: Maintain the target insect population (e.g., whiteflies) on host plants under controlled
environmental conditions (e.g., 26°C + 1°C, 75% * 7% RH, 14:10 light/dark cycle). For bioassays, use
a specific life stage, such as third-instar nymphs [1].

e Pathogen & Insecticide Preparation:

o Fungal Preparation: Culture B. bassiana on Potato Dextrose Agar (PDA). Harvest spores and
suspend them in a 0.1% Tween-80 solution. Determine the spore concentration using a
haemocytometer and prepare a serial dilution gradient (e.g., 1x10* to 1x108 conidia/mL) [1].

o Insecticide Preparation: Prepare a concentration gradient of Azadirachtin (e.g., 0.5 to 500
mg/L) [1].

e Compatibility Testing (Critical Step): Before synergy tests, assess the compatibility of
Azadirachtin with the fungus. Supplement PDA medium with different concentrations of
Azadirachtin. Inoculate with a fungal plug and measure the mycelial growth diameter, spore
germination rate, and inhibition rate after several days of incubation to ensure the insecticide does
not strongly inhibit the fungus [1] [2].

¢ Bioassay of Binary Mixtures: Prepare mixtures of Azadirachtin and B. bassiana in specific ratios
(e.g., 9:1, 4:1, 1:1, 1:4, 1:9). Treat insects (e.g., by immersion or spraying) and maintain them under
controlled conditions. Record mortality after a set period (e.g., 7 days) [1].

o Data Analysis & Synergy Calculation: Probit analysis is used to estimate the LCso (median lethal
concentration) for each treatment. Synergy is quantitatively determined by calculating the Co-
Toxicity Coefficient (CTC) [1]:
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o Toxicity Index (TI): Tl of A (Azadirachtin) = 100; Tl of B (B. bassiana) = (LCso of A/ LCso of B)
x 100.

o Actual Tl of Mixture (M): (LCso of A/ LCso of M) x 100.

o Theoretical Tl of Mixture: [Tl of A x %(A) in M] + [T] of B x %(B) in M].

o Co-Toxicity Coefficient (CTC): (Actual Tl of M / Theoretical Tl of M) x 100.

o Interpretation: A CTC > 120 indicates marked synergism; 80-120 indicates additive effects;
CTC < 80 indicates antagonism [1].

Mechanism of Action & Comparative Advantage

The synergy arises from the multi-faceted action of the combination, which overcomes the limitations of

each agent used alone.
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The combination is particularly valuable for Integrated Pest Management (IPM) as it can reduce the
required dosage of chemical insecticides, lower application costs, and delay the development of pest

resistance [1].

Key Considerations for Research & Application

¢ Strain and Ratio Specificity: The synergistic effect is highly dependent on the specific strains of the
fungus and the mixing ratios. Optimal ratios must be determined empirically for each target pest [1]

[4].

e Compatibility is Crucial: Not all insecticides are compatible with B. bassiana. Some can significantly
inhibit fungal germination and growth. Therefore, compatibility tests are an essential prerequisite for
developing a successful combined formulation [4] [3].

¢ Performance Variation: It's important to note that while laboratory results are often strongly positive,
the efficacy of combined formulations in greenhouse or field conditions can be more variable and may
require further optimization of application methods [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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